Pentan-2-amine hydrochloride
Overview
Description
Pentan-2-amine hydrochloride is an organic compound with the molecular formula C5H14ClN . It is a white crystalline powder and has a molecular weight of 123.63 .
Molecular Structure Analysis
The molecular structure of Pentan-2-amine hydrochloride consists of a pentane backbone with an amine group attached to the second carbon atom . The hydrochloride part of the molecule comes from the addition of hydrochloric acid . The InChI code for this compound isInChI=1S/C5H13N.ClH/c1-3-4-5(2)6;/h5H,3-4,6H2,1-2H3;1H . Physical And Chemical Properties Analysis
Pentan-2-amine hydrochloride is a white crystalline powder . It has a molecular weight of 123.63 . The compound has a melting point of 147-148°C . It is soluble in water and most organic solvents .Scientific Research Applications
Strain-release Amination in Organic Chemistry
Pentan-2-amine hydrochloride can be used in strain-release amination, a method used by medicinal chemists to optimize drug candidates . This technique involves the use of small, strained ring systems, which are often difficult to introduce into core scaffolds . Pentan-2-amine hydrochloride can be used to append these groups onto core scaffolds, diversifying a range of substrates with desirable bioisosteres . This method can be applied at both the early and late stages of a synthesis .
Phage-based Delivery Systems in Nanomedicine
Pentan-2-amine hydrochloride can potentially be used in the engineering of phage-based delivery systems . Bacteriophages (phages) are viruses that selectively infect host bacteria . They are being explored as innovative, safe, and efficient delivery vectors due to their exceptional biological properties and modifiable characteristics . Pentan-2-amine hydrochloride could potentially be used in the modification of these phages to enhance their delivery efficacy .
Safety and Hazards
Mechanism of Action
Target of Action
Pentan-2-amine hydrochloride is a chemical compound with the molecular formula C5H14ClN The primary targets of this compound are currently not well-documented in the literature
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Pentan-2-amine hydrochloride. Factors such as temperature, pH, and the presence of other compounds can affect how the compound interacts with its targets and how stable it is in various environments .
properties
IUPAC Name |
pentan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13N.ClH/c1-3-4-5(2)6;/h5H,3-4,6H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMIBHXGATODRDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentan-2-amine hydrochloride | |
CAS RN |
76716-21-7 |
Source
|
| Record name | pentan-2-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-3-hydroxybutanoic acid](/img/structure/B3283394.png)
